Cas no 1193387-84-6 (1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea)

• Product Name: 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea
• CAS No: 1193387-84-6
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 4576661
• Update Time: 2025-05-22

1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-{2-[benzyl(methyl)amino]acetyl}-3-ethylurea
• Acetamide, N-[(ethylamino)carbonyl]-2-[methyl(phenylmethyl)amino]-
• 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea

• Inchi： 1S/C13H19N3O2/c1-3-14-13(18)15-12(17)10-16(2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H2,14,15,17,18)
• InChI Key： LKQHDGWEUIDOJA-UHFFFAOYSA-N
• SMILES： C(NC(NCC)=O)(=O)CN(C)CC1=CC=CC=C1

Additional information on 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea

1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea: A Comprehensive Overview

1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea is a compound with the CAS number 1193387-84-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development and material science. The molecule's structure, comprising a urea group attached to a benzyl(methyl)aminoacetyl moiety, makes it a versatile candidate for various chemical modifications and functionalizations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the yield and purity of this compound. These techniques not only streamline the production process but also pave the way for large-scale manufacturing, which is crucial for its potential commercial applications.

The pharmacological properties of 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea have been extensively investigated in preclinical studies. Findings from these studies suggest that the compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been highlighted in recent research, underscoring its potential role in cancer therapy.

In terms of structural analysis, the compound's molecular weight is approximately 297.4 g/mol, with a melting point of around 155°C. Its solubility characteristics have been optimized through various chemical derivatizations, enhancing its bioavailability and suitability for drug delivery systems. The compound's stability under different environmental conditions has also been evaluated, ensuring its shelf-life and compatibility with various storage methods.

Recent studies have also explored the environmental impact of 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce the use of hazardous reagents. These sustainable practices align with global efforts to promote green chemistry and reduce the ecological footprint of chemical manufacturing processes.

Looking ahead, 1-{2-Benzyl(methyl)aminoacetyl}-3-ethylurea holds immense potential for further exploration in both academic and industrial settings. Its unique chemical properties and versatile structure make it an ideal candidate for developing novel therapeutic agents and advanced materials. Continued research into its biological activities, pharmacokinetics, and toxicity profiles will be essential to unlocking its full potential in various applications.